In recent years, quantum dot solar cells have attracted attention due to their versatile electrical and optical properties as a material. A quantum dot solar cell can be tuned in terms of bandgap and size. In this work, the effect of defect density on the performance of a solar cell is studied with the help of the Solar Cell Capacitance Simulator in One Dimension (SCAPS-1D) software. The defect densities of poly[bis(4-phenyl)(2,4,6-trimethylphenyl)amine] (PTAA)/lead sulfide (PbS)–tetrabutylammonium iodide (TBAI) and lead sulfide–TBAI/titanium dioxide (TiO2) are varied from 1 × 1010 to 1 × 1017 cm−2, and the electron mobility of titanium dioxide, temperature and work function are also varied. These simulation-based quantum dot absorber-based solar cells may, in the future, prove to be extremely effective quantum dot solar cells.

Coal mine overburden and thick inseam parting materials found in the lower Gondwana basin are treated as mine wastes. Unused fly ash from coal-fired plants is another waste material. This investigation focused on using these wastes to develop better composite materials. Composite materials of varying compositions with coal mine wastes from 50 to 90% and fly ash from 10 to 50% with 2–6% cement additives were developed and evaluated. Their physical, chemical and geotechnical properties were determined. Ordinary Portland cement strongly influenced the geotechnical parameters. The fly ash content was optimized for unconfined compressive strength (UCS) and California bearing ratio for both mine wastes. Composite materials with 70% overburden, 30% fly ash and 6% cement showed a UCS of 4.01 MPa at 56 days. Composites with 80% inseam parting, 20% fly ash and 6% cement produced 4.90 MPa UCS at 56 days. Linear correlations were observed between fly ash percentage in the two composites and their UCS values. Pearson’s and Spearman’s coefficients produced a high correlation of −0.9 for the composite prepared with parting material. Microstructural analysis showed calcium silicate hydrate gel formation occurring at 28 days. The composites meet the strength criterion for the base and subbase of coal mine haul roads.

Spartium junceum L., a Fabaceae plant, is commonly known as Spanish broom and cultivated in the Mediterranean regions. This study aimed to investigate the chemical profiles and antioxidant and different enzyme inhibitory activities of methanol, ethanol and aqueous extracts obtained from flowers and stems of S. junceum. Also, their phenolic compositions were analyzed by high-performance liquid chromatography with a diode-array detector (HPLC-DAD). The aqueous extract of stems showed the highest phenolic content (63.94 mg gallic acid equivalents/g), while the aqueous extract of stems contained the highest flavonoid content (61.33 mg quercetin equivalents/g). The stem water extract demonstrated the highest 2,2′-diphenyl-1-picrylhydrazyl radical-scavenging activity (IC50: 2327 μg/ml), while the stem water extract exhibited a strong 2,2′-azino-di(3-ethylbenzothiazoline-6-sulfonic acid) radical-scavenging activity (IC50: 91.80 ± 0.90 μg/ml). The tested extracts differed greatly in terms of enzyme inhibition activity. The stem water extract showed the highest anti-acetylcholinesterase activity (IC50: 46.69 ± 1.66 μg/ml); however, the stem methanol extract exhibited a strong anti-butyrylcholinesterase activity (IC50: 76.39 ± 0.27 μg/ml). The flower methanol extract was the most active against the α-glucosidase enzyme (IC50: 296.7 ± 3.77 μg/ml). All extracts showed low activities against α-amylase and tyrosinase enzymes. The evaluation of the biological activity results provides evidence for bioactivity-guided isolation studies on the active extracts of this plant.

Millions of burn injuries are reported every year, with severe cases needing skin graft implantation. To date, highest achievable expansion produced by split thickness skin grafting has been reported to be just three times, which is insufficient for covering large burn sites with limited donor site skin. In this work, authors studied the expansion potential of skin grafts with rotating triangle (RT) shaped auxetic incision patterns, which are known to exhibit highly negative Poisson’s effect. 10 two-layer skin graft models with RT angles varying from 0° to 135° were developed and tested under uniaxial and biaxial tensile loads. The Poisson’s effect, meshing ratios (MR), and induced stresses were quantified across all models and loads up to the ultimate tensile stress. Very high expansions (MR>45), varying widely across uniaxial and biaxial loads, and without rupture, were observed for low RT angles. However, for RT angles greater than 45°, the expansions significantly decreased, with the lowest MR reported at 135°. Beyond RT angle of 90°, the induced stresses were very high, with potential for skin rupture. Such expansion potentials and stress estimations with skin grafts have not been reported previously and would be indispensable for initiating ground-breaking advances in burn surgery research.

Two methods of high-impact polystyrene (HIPS) polymer addition to asphalt concrete (AC) mixtures were used to evaluate the effect of freeze–thaw (FT) cycles on the performance of unmodified AC and AC modified by using supplementary and additional HIPS polymer as asphalt aggregates. Various polymer contents were used to modify AC in both methods – namely, 0 (control), 5, 10, 15 and 20%. Marshall stability, flow, bulk density and indirect tensile strength (ITS) tests were performed on control and modified samples. A non-destructive test was performed by using the ultrasonic pulse velocity method. In the first method, replacing the mineral filler in AC with 10% HIPS polymer increased the density by 1%, the stability by 113%, the retained stability by 52% and the ITS by 56% compared with those of the control specimen. The results also show a 14% reduction in the damage caused by 8 weeks of FT cycles for modified AC compared with that of unmodified AC. However, modifying AC by using the second method did not provide promising results. The velocity within the specimen dropped by 20.9% at 10% HIPS addition before the FT effect compared with that of the control. The results of the first method revealed the feasibility of improving AC by using HIPS polymer to resist effective FT cycles.

The increase in consumer needs and the scarcity of production resources cause the concept of ‘productivity’ to be essential for companies. Reducing costs is an essential factor for increasing competitiveness, and therefore, businesses are taking action to reduce scrap costs and increase efficiency. Since the increase in scrap will reduce productivity, it may cause production delays and thus customer dissatisfaction. In this study, the slitting line of one of the essential Japanese supplier companies operating in the automotive sector in Turkey is discussed. The proposed model aims to predict the amount of production and scrap that may occur to increase productivity in the slitting line by using an artificial neural network (ANN) and increasing the efficiency of the slitting line with the measures to be taken. In this context, different ANN designs were made for production and scrap. During the execution of the ANN models, the production and scrap amounts were forecasted at 99 and 85%, respectively. While measuring the successful performance of the ANN models, root mean squared error, mean absolute percent error and R 2 indicators were used; the forecasted values produced by the ANNs that were successful in terms of performance indicators were compared with the actual values, and the reliability of the study was increased.

The present study investigates the influence of randomness on achieving multimode broadband and narrowband absorption of graphene-embedded photonic structures. In the first proposed photonic configuration, with a change in randomness parameter, it is possible to achieve single-mode and multimode broadband absorption up to 0.8. This value is further enhanced up to 0.99 by varying the Fermi level to −0.9 eV. The position of absorption peaks can be tuned by varying the thickness of the silicon carbide layer. Further, an investigation is carried out on the influence of adding a defective periodic photonic crystal to the first photonic configuration, which provides a multimode narrowband absorption with a value of up to 0.99, and the strength and location of absorption peaks can be altered to the desired value by changing the graphene Fermi level and the thickness of the silicon carbide layer. Finally, the authors also survey the influence of a magnetic field B on the absorption behaviour of left-handed circularly polarised (LCP) and right-handed circularly polarised (RCP) waves. The results indicate that the full width at half-maximum of absorption peaks expands with the application of a positive magnetic field for LCP waves, whereas it shrinks for RCP waves. This has applications in the design of tunable broadband and narrowband absorbers and sensors.

The main goal of this study is to analyze the magnetic, dielectric, and magneto-dielectric characteristics of Pb1− x La x Ti1− x O 3 - (Ba1–3 x Nd2 x )4Co2Fe36O60 (where x = 0.25) composite material at various temperatures T1-T3 (i.e 1100°C ,1200°C, 1300°C respectively). The X-ray diffraction investigation has been introduced in order to pinpoint the creation of the U-type hexaferrite phase. SEM micrographs reveal that sample sintered at T2 reached the maximum value of grain size and the largest experimental density value of 6.14 g/cm3 due to the composite material's intensified grain growth. The magnetic investigations further indicate that the sample T2 achieved the highest remnant magnetization, measuring 1.550 emu/g, revealing the accuracy of the sintering temperature. The magneto-dielectric investigations demonstrate the presence of multiferroicity in all samples, and came to the conclusion that sample T2 exhibits the highest magneto-dielectric response of 41.99 at 1.2 Tesla and a magneto-dielectric coefficient (γ) of around 0.7609 g2/emu2. Numerous metrics, including nyquist plots, impedance, electrical modulus, dielectric constant, and conductivity, were carefully examined in order to determine the electrical properties of the proposed sample. It was found that sample T2 produced the enhanced results and had the right temperature for the substance to develop.

Carbon/carbon (C/C) composites are created through chemical vapor infiltration and precursor infiltration and pyrolysis. The bending, compressive and tribological properties of C/C composites and graphite materials are compared and studied. The influence of the fiber volume fraction on the mechanical properties of the specimen is investigated. The results reveal that increasing the volume fraction of Z-direction fibers improves the mechanical characteristics of the composites significantly. The bending strength of C/C composites is 66.27–123.18% higher than that of graphite materials, while the compressive strength in the Z-direction is 13–31% greater than that of graphite. The wear is about 33% lower than that in graphite materials. The C/C composites have a more continuous infiltration structure, which promotes the smooth transfer of stress in the composites and enhances their mechanical bearing capacity. Besides, when C/C composites are subjected to friction and wear, it is difficult for the fiber bundles to come off due to the close surrounding of the matrix, resulting in less wear.

Herein, a microwave-assisted approach for the synthesis of manganese (II) (Mn2+)-doped bismuth ferrite (BMFO) nanoparticles is presented. Various techniques were used to examine the structure, morphology and electrical characteristics of the as-synthesized BMFO nanoparticles. X-ray diffraction and Raman analysis revealed a rhombohedral distorted perovskite structure with space group R3c. The crystallite size of BMFO was found to be 18.77 nm. Scanning electron microscopy studies of the BMFO nanoparticles showed the highly agglomerated nature of the particles. The ultraviolet diffuse reflectance spectrum of BMFO revealed a bandgap of 1.56 eV, which was smaller than the bandgap of pure bismuth ferrite (2.41 eV). The methyl orange (MO) dye degradation behavior of the synthesized BMFO was examined for a dye sample solution in the presence of solar radiation. After 120 min, irradiation resulted in 81.08% photodegradation of the MO dye. Kinetic studies demonstrated a pseudo-first-order rate mechanism for the photodegradation of the MO dye. The corresponding coefficient of determination R 2 and t 1/2 were 0.92864 and 63.0 min, respectively. Finally, a methodology for the degradation of MO dye using BMFO is proposed.